Cas no 1207024-03-0 (methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate)
![methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate structure](https://www.kuujia.com/scimg/cas/1207024-03-0x500.png)
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate Chemical and Physical Properties
Names and Identifiers
-
- AKOS024476890
- CCG-311987
- 1207024-03-0
- F2964-0743
- methyl 2-(5-(4-bromophenyl)-2-(methylthio)-1H-imidazol-1-yl)acetate
- methyl 2-[5-(4-bromophenyl)-2-methylsulfanylimidazol-1-yl]acetate
- methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate
- Methyl 5-(4-bromophenyl)-2-(methylthio)-1H-imidazole-1-acetate
-
- Inchi: 1S/C13H13BrN2O2S/c1-18-12(17)8-16-11(7-15-13(16)19-2)9-3-5-10(14)6-4-9/h3-7H,8H2,1-2H3
- InChI Key: LPUBSRXVMMVGJI-UHFFFAOYSA-N
- SMILES: C1(SC)N(CC(OC)=O)C(C2=CC=C(Br)C=C2)=CN=1
Computed Properties
- Exact Mass: 339.98811g/mol
- Monoisotopic Mass: 339.98811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 487.9±55.0 °C(Predicted)
- pka: 4.44±0.34(Predicted)
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2964-0743-30mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 30mg |
$119.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-15mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 15mg |
$89.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-10μmol |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-10mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 10mg |
$79.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-50mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 50mg |
$160.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-5μmol |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-25mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 25mg |
$109.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-4mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-1mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
Life Chemicals | F2964-0743-3mg |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate |
1207024-03-0 | 90%+ | 3mg |
$63.0 | 2023-04-29 |
methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate Related Literature
-
Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
Additional information on methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate
Comprehensive Overview of Methyl 2-[5-(4-Bromophenyl)-2-(Methylsulfanyl)-1H-Imidazol-1-yl]Acetate (CAS No. 1207024-03-0)
The compound methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate (CAS No. 1207024-03-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl moiety and a methylsulfanyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the demand for imidazole derivatives has surged, driven by their applications in developing antiviral, antifungal, and anti-inflammatory agents. The presence of the 4-bromophenyl group in this compound enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Additionally, the methylsulfanyl substituent contributes to its metabolic stability, a critical factor in optimizing drug candidates.
From a synthetic perspective, methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate is often synthesized via multi-step reactions involving condensation and esterification. Its CAS No. 1207024-03-0 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's molecular weight and purity are rigorously characterized using techniques like HPLC and NMR, ensuring reproducibility in research settings.
Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper lab practices, including the use of personal protective equipment (PPE), are recommended. The growing emphasis on green chemistry has also spurred interest in optimizing its synthesis to minimize waste and energy consumption.
In the context of AI-driven drug discovery, methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate has been explored in virtual screening campaigns. Its structural motifs align with pharmacophores identified by machine learning models, highlighting its potential as a scaffold for novel therapeutics. This intersection of computational chemistry and experimental validation underscores its relevance in modern research.
Market trends indicate a rising interest in custom synthesis of such compounds, particularly for academic and industrial collaborations. Suppliers often provide high-purity batches tailored to specific research needs, accompanied by detailed analytical certificates. The compound's stability under controlled storage conditions further enhances its utility in long-term studies.
Looking ahead, methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate is poised to play a pivotal role in advancing precision medicine. Its adaptability in structural modifications allows researchers to fine-tune its properties for targeted applications, from oncology to infectious diseases. As the scientific community continues to unravel its full potential, this compound remains a cornerstone in innovative chemical research.
1207024-03-0 (methyl 2-[5-(4-bromophenyl)-2-(methylsulfanyl)-1H-imidazol-1-yl]acetate) Related Products
- 1396706-70-9(1-(2-chlorophenyl)methyl-3-cyclopropyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)
- 1694440-15-7(1H-1,2,3-Triazole, 5-(chloromethyl)-1-(2,3-dichlorophenyl)-)
- 2246677-65-4((4-(Pivalamidomethyl)phenyl)boronic acid)
- 855474-56-5(butyl(hexan-2-yl)amine)
- 1203230-14-1(5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl quinoxaline-2-carboxylate)
- 2138033-97-1(2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione hydrochloride)
- 1851804-63-1(3-(Difluoromethyl)-N-methylbenzene-1-sulfonamide)
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
- 1331592-89-2((2E)-N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(furan-2-yl)prop-2-enamide)
- 1361488-25-6(4'-(Chloromethyl)-2,4,6,2'-tetrachlorobiphenyl)



